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for Researchers, Scientists, and Drug Development Professionals

Executive Summary
Didodecylphenol, a substituted phenol with two C12 alkyl chains, presents a significant

challenge for in-depth technical analysis due to a notable scarcity of publicly available scientific

data. While its basic chemical identifiers are cataloged, comprehensive information regarding

its physicochemical properties, synthesis, and biological activity remains largely unpublished.

This guide consolidates the limited available information and provides a contextual

understanding based on the broader class of alkylphenols, highlighting critical data gaps for the

scientific community.

Chemical Structure and Identification
Didodecylphenol is an organic compound characterized by a phenol ring substituted with two

dodecyl groups. The precise positioning of these long alkyl chains on the aromatic ring gives

rise to various isomers, such as 2,3-, 2,4-, 2,5-, 2,6-, 3,4-, and 3,5-didodecylphenol. The

United States Environmental Protection Agency (EPA) has registered a substance identified as

"Phenol, didodecyl-" with the specific IUPAC name 2,3-Didodecylphenol.

The general structure consists of a hydroxyl group attached to a benzene ring, which bears two

separate C12H25 alkyl chains. The properties and reactivity of didodecylphenol are expected
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to be influenced by the steric hindrance and electronic effects imparted by the bulky, electron-

donating dodecyl groups.

Basic Chemical Data
A summary of the available identifying information for didodecylphenol is presented in the

table below. It is crucial to note the lack of experimentally determined physicochemical

properties.

Identifier Value Source

IUPAC Name 2,3-Didodecylphenol US EPA

CAS Number 25482-47-7 US EPA

Molecular Formula C30H54O US EPA

Molecular Weight 430.76 g/mol US EPA

Physicochemical Properties
A thorough search of scientific literature and chemical databases did not yield any experimental

data for the physicochemical properties of didodecylphenol, including its melting point, boiling

point, water solubility, pKa, and spectral data (NMR, IR, Mass Spectrometry). Commercial

products containing dodecylphenol (a phenol with a single dodecyl chain) are described as

dense, viscous, light yellow liquids[1]. While this may offer some indication, the properties of

didodecylphenol could be significantly different due to its larger molecular weight and the

presence of a second alkyl chain.

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of didodecylphenol are not readily available

in the public domain. Generally, alkylphenols can be synthesized via the Friedel-Crafts

alkylation of phenol with the corresponding alkene (in this case, dodecene) in the presence of

an acid catalyst[2]. A hypothetical synthesis for an isomer of didodecylphenol is outlined

below.

Hypothetical Synthesis Workflow
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Caption: Hypothetical workflow for the synthesis of didodecylphenol.

Potential Applications
While specific applications for didodecylphenol are not well-documented, related long-chain

alkylphenols, such as dodecylphenol, are utilized as chemical intermediates in various

industries. These applications include the production of additives for engine fuels and lubricant

oils, manufacturing of formaldehyde resins, and use as technical surfactants[1]. It is plausible

that didodecylphenol could find utility in similar areas, potentially as a more lipophilic

surfactant or as a building block for specialized polymers and resins.

Biological Effects and Signaling Pathways
There is no specific information available regarding the biological activity or potential signaling

pathway interactions of didodecylphenol. However, the broader class of alkylphenols,
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including nonylphenol and octylphenol, has been the subject of extensive research due to their

environmental persistence and endocrine-disrupting properties[3][4][5][6].

These compounds have been shown to exhibit estrogenic effects, meaning they can mimic the

hormone estrogen and potentially interfere with the endocrine systems of wildlife and

humans[4][5][6]. The adverse effects linked to some alkylphenols include reproductive and

developmental toxicity in aquatic organisms[3]. It is important to stress that these findings relate

to other alkylphenols, and the biological impact of didodecylphenol has not been reported.

Given its structure, any investigation into its biological effects should consider the potential for

endocrine disruption.

Conclusion and Future Outlook
Didodecylphenol remains a compound with a significant lack of characterization in the public

scientific domain. For researchers, scientists, and drug development professionals, this

presents both a challenge and an opportunity. The absence of data on its physicochemical

properties, synthesis, and biological activity necessitates foundational research to understand

this molecule. Future work should focus on establishing reliable synthetic routes, characterizing

its various isomers, and conducting comprehensive toxicological and pharmacological

assessments to determine its potential applications and risks. Until such data becomes

available, any consideration of didodecylphenol in research or development must be

approached with caution, relying on inferences from related compounds while acknowledging

the substantial knowledge gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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